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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the cell loading of Nicotinic Acid

Adenine Dinucleotide Phosphate Acetoxymethyl Ester (NAADP-AM), a cell-permeant precursor

of the potent calcium-mobilizing second messenger, NAADP.

Introduction
Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) is a powerful intracellular second

messenger that mobilizes calcium (Ca²⁺) from acidic organelles, such as lysosomes.[1][2]

Unlike other Ca²⁺ mobilizing messengers like inositol trisphosphate (IP₃) and cyclic ADP-ribose

(cADPR) which act on the endoplasmic reticulum, NAADP targets a distinct Ca²⁺ store.[1] The

acetoxymethyl (AM) ester form, NAADP-AM, is a chemically modified version of NAADP that

can readily cross cell membranes.[2] Once inside the cell, intracellular esterases cleave the AM

groups, releasing the active NAADP molecule.[2] This allows for the non-invasive introduction

of NAADP into a population of cells, facilitating the study of its role in Ca²⁺ signaling pathways.

[2][3]

NAADP Signaling Pathway
NAADP initiates cellular responses by binding to and activating its target channels, primarily

the two-pore channels (TPCs), located on the membrane of endolysosomal vesicles.[2] This

binding triggers the release of Ca²⁺ from these acidic stores into the cytosol.[1] The initial
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localized Ca²⁺ release can then be amplified through a process called calcium-induced calcium

release (CICR), where the initial Ca²⁺ transient triggers the opening of other Ca²⁺ channels,

such as IP₃ receptors (IP₃Rs) and ryanodine receptors (RyRs), on the endoplasmic reticulum,

leading to a global cytosolic Ca²⁺ signal.[2][4]
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NAADP-AM Cell Loading Workflow

1. Prepare Stock Solutions
- NAADP-AM in DMSO (1-5 mM)

- Pluronic® F-127 (20% in DMSO)

2. Prepare Loading Solution
- Mix NAADP-AM and Pluronic® F-127 (1:1 v/v)

- Dilute in physiological buffer

3. Incubate Cells
- Add loading solution to cells

- Incubate for 30-60 min at 37°C

4. Wash Cells
- Remove loading solution

- Wash cells with fresh buffer

5. De-esterification
- Allow 30 min for intracellular

  esterase activity

6. Proceed with Experiment
- Calcium imaging, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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